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Compound of Interest

Compound Name: AKOS B018304

Cat. No.: B1586663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AKOS B018304 is an arylalkylidene derivative that has been identified as a potent inhibitor of

the chikungunya virus and an allosteric inhibitor of ΔFosB (DeltaFosB)[1][2]. As a transcription

factor implicated in the molecular switch for addiction and other compulsive behaviors, ΔFosB

is a significant target in neurological research[3][4]. These application notes provide detailed

information on the solubility of AKOS B018304 in Dimethyl Sulfoxide (DMSO), protocols for its

preparation and storage, and relevant safety information.

Physicochemical Properties
Property Value Reference

Chemical Formula C10H6N2O3S2 [5][6]

Molecular Weight 266.30 g/mol [1][6]

CAS Number 6308-22-1 [1][5]

Appearance Off-white to gray solid [7]

Solubility in DMSO
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AKOS B018304 exhibits good solubility in DMSO, a common solvent for in vitro and in vivo

studies. However, it is crucial to use anhydrous (dry) DMSO, as the presence of moisture can

significantly reduce the solubility of the compound[1][7].

Supplier
Reported Solubility
in DMSO

Molar
Concentration

Notes

Selleck Chemicals 53 mg/mL 199.02 mM
Use fresh, moisture-

free DMSO.[1]

MedChemExpress ≥ 77.5 mg/mL 291.03 mM

"≥" indicates that the

saturation point was

not reached at this

concentration.[7]

Experimental Protocols
Materials

AKOS B018304 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Protocol for Preparing a 100 mM Stock Solution in
DMSO
This protocol describes the preparation of 1 mL of a 100 mM stock solution of AKOS B018304
in DMSO.

Calculate the required mass of AKOS B018304:
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Molecular Weight (MW) = 266.30 g/mol

Desired Concentration (C) = 100 mM = 0.1 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x V x MW = 0.1 mol/L x 0.001 L x 266.30 g/mol = 0.02663 g = 26.63 mg

Weighing the compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 26.63 mg of AKOS B018304 powder into the tared tube.

Dissolving the compound:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the AKOS B018304
powder.

Cap the tube tightly and vortex thoroughly until the compound is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) may assist in dissolution if

necessary.

Storage of the stock solution:

For short-term storage (days to weeks), store the stock solution at -20°C.

For long-term storage (months to a year), it is recommended to aliquot the stock solution

into smaller, single-use volumes to avoid repeated freeze-thaw cycles and store at

-80°C[1][7].

Safety Precautions
AKOS B018304 is for research use only and not for human or veterinary use[2][5].

Always handle the compound in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.
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Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling

the compound. An SDS for AKOS B018304 is available from your chemical supplier[1][5][7].

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the known signaling pathway involving ΔFosB and a general

workflow for determining compound solubility.
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Caption: Simplified ΔFosB signaling pathway and the inhibitory action of AKOS B018304.

Experimental Workflow for Solubility Determination

Start

Weigh Compound
(e.g., AKOS B018304)

Add Known Volume
of Anhydrous DMSO

Vortex/Mix to Dissolve

Completely
Dissolved?

Add More Compound
to Increase Concentration

No

Record Maximum
Solubility (mg/mL)

Yes

End

Click to download full resolution via product page

Caption: General experimental workflow for determining the solubility of a compound in a

solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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